Cas no 886899-11-2 (4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide)

• Product Name: 4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide
• CAS No: 886899-11-2
• MF: C₂₂H₂₅N₃OS
• MW: 379.518403768539
• CID: 5476961
• Update Time: 2025-06-29

4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]benzamide
• 4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

• Inchi： 1S/C22H25N3OS/c1-22(2,3)18-11-9-17(10-12-18)20(26)23-13-14-27-21-24-15-19(25-21)16-7-5-4-6-8-16/h4-12,15H,13-14H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key： NPCFBYCKQUYFJR-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=CC=C2)=CN=1)(=O)C1=CC=C(C(C)(C)C)C=C1

Additional information on 4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide: A CAS No. 886899-11-2 Compound with Promising Applications in Biomedical Research

4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide represents a structurally unique benzamide derivative with potential applications in pharmaceutical research. This compound, designated by the CAS No. 886899-11-2, is characterized by its complex molecular architecture, which combines aromatic rings, heterocyclic systems, and functional groups to create a scaffold with potential biological activity. Recent studies have highlighted its relevance in the development of targeted drug delivery systems and anti-inflammatory agents, making it a subject of interest in both academic and industrial settings.

The molecular framework of 4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide is anchored by a benzamide core, which is functionalized with a 5-phenyl-1H-imidazol-2-yl group. This heterocyclic moiety is further connected to a sulfanylethyl chain, which introduces sulfur-based functionality that may influence the compound's reactivity and biological interactions. The 4-tert-butyl substituent provides steric bulk and hydrophobicity, which could modulate the compound's solubility and cellular uptake properties. These structural features collectively contribute to the compound's potential as a scaffold for drug design.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits moderate binding affinity for protein kinase C (PKC) isoforms, which are implicated in various inflammatory and proliferative diseases. This finding suggests that the compound could be a lead candidate for the development of anti-inflammatory therapeutics targeting the PKC pathway. Additionally, the presence of the 5-phenyl-1H-imidazol-2-yl group may confer the compound with antioxidant properties, further expanding its potential applications.

Experimental validation of the compound's biological activity has been supported by in vitro and in vivo studies. A 2024 preclinical study conducted by a research team at the University of Tokyo investigated the compound's effects on neuroinflammatory responses in a mouse model of multiple sclerosis. The results indicated that the compound significantly reduced the activation of microglia and the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and interleukin-6 (IL-6). These findings highlight the compound's potential as a therapeutic agent for neurodegenerative diseases and autoimmune disorders.

The sulfanylethyl functional group in 4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide is particularly noteworthy for its role in modulating drug metabolism and pharmacokinetic properties. Sulfur-containing compounds are often associated with enhanced stability and prolonged systemic exposure, which could improve the therapeutic window of the compound. Furthermore, the 4-tert-butyl substituent may influence the compound's metabolic clearance, potentially reducing the risk of toxic metabolite formation and improving its safety profile.

From a synthetic perspective, the preparation of 4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide involves a series of well-established reactions, including coupling reactions and functional group modifications. A 2022 report in the Organic Chemistry Communications described a scalable method for synthesizing the compound using Ugi reaction conditions, which allowed for the efficient incorporation of the 5-phenyl-1H-imidazol-2-yl group into the molecular framework. This synthetic approach provides a foundation for the development of structure-activity relationship (SAR) studies aimed at optimizing the compound's biological activity.

The benzamide core of 4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide is a versatile scaffold that has been extensively studied for its applications in drug discovery. Benzamide derivatives are known for their ability to interact with a wide range of biological targets, including receptor tyrosine kinases, ion channels, and enzyme inhibitors. The introduction of the 5-phenyl-1H-imidazol-2-yl and sulfanylethyl moieties into the benzamide scaffold may further enhance its selectivity and potency, making it a valuable candidate for targeted therapy development.

Despite its promising biological activity, the compound's pharmacological profile is still under investigation. Researchers are exploring the compound's potential as a multitarget drug capable of modulating multiple pathways simultaneously. For example, a 2023 study in the European Journal of Medicinal Chemistry suggested that the compound may have synergistic effects when combined with anti-cancer agents, as it could inhibit both angiogenesis and cell proliferation in tumor models. These findings underscore the importance of further studies to fully characterize the compound's therapeutic potential.

In conclusion, 4-tert-butyl-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide (CAS No. 886899-11-2) represents a promising candidate for biomedical research due to its unique molecular structure and potential biological activities. Its structural features, including the benzamide core, 5-phenyl-1H-imidazol-2-yl group, and sulfanylethyl chain, suggest a broad range of applications in drug development. As research continues to uncover its mechanisms of action and therapeutic potential, this compound may emerge as a significant contributor to the field of pharmaceutical science.